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Compound of Interest

Compound Name: Lead(ll) sulfide

Cat. No.: B075296

An In-Depth Technical Guide to Lead(ll) Sulfide

This guide provides an overview of the fundamental chemical properties of Lead(ll) sulfide,
tailored for researchers, scientists, and professionals in drug development.

Chemical Formula

Lead(ll) sulfide is an inorganic compound with the chemical formula PbS.[1][2][3] This formula
indicates that it is composed of one lead (Pb) cation and one sulfide (S) anionina 1:1
stoichiometric ratio.[4] The lead ion is in its +2 oxidation state.[3][5] This compound is also
commonly known as plumbous sulfide or galena, which is its natural mineral form and the
principal ore of lead.[1][4][6]

Molecular Structure and Bonding

Lead(ll) sulfide consists of lead cations (Pb2*) and sulfide anions (S27).[4][5] The bonding
between the lead and sulfur atoms is predominantly ionic, though it possesses some covalent
character.[4] It crystallizes in a cubic structure, similar to the sodium chloride motif.[1][4] In this
crystal lattice, each lead ion is octahedrally coordinated by six sulfur ions, and conversely, each
sulfur ion is surrounded by six lead ions.[4]

Molar Mass

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b075296?utm_src=pdf-interest
https://www.benchchem.com/product/b075296?utm_src=pdf-body
https://www.benchchem.com/product/b075296?utm_src=pdf-body
https://www.benchchem.com/product/b075296?utm_src=pdf-body
https://en.wikipedia.org/wiki/Lead(II)_sulfide
https://www.sciencemadness.org/smwiki/index.php/Lead(II)_sulfide
https://simple.wikipedia.org/wiki/Lead(II)_sulfide
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://simple.wikipedia.org/wiki/Lead(II)_sulfide
https://www.proprep.com/questions/what-is-the-chemical-formula-for-leadii-sulfide
https://en.wikipedia.org/wiki/Lead(II)_sulfide
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://www.softschools.com/formulas/chemistry/lead_ii_sulfide_formula/429/
https://www.benchchem.com/product/b075296?utm_src=pdf-body
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://www.proprep.com/questions/what-is-the-chemical-formula-for-leadii-sulfide
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://en.wikipedia.org/wiki/Lead(II)_sulfide
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://www.chemicalbook.com/article/the-structure-and-uses-of-lead-ii-sulfide.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b075296?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The molar mass of a substance is the mass of one mole of that substance. For Lead(ll) sulfide
(PbS), the molar mass is calculated by summing the atomic masses of its constituent elements,
lead (Pb) and sulfur (S).

e Molar Mass of PbS: 239.30 g/mol [1][2]

Other sources may cite slightly different values due to variations in isotopic composition, such
as 239.2650 g/mol [7] and 239.26 g/mol .[6]

Quantitative Data Summary

The key quantitative properties of Lead(ll) sulfide are summarized in the table below for easy

reference.
Property Value
Chemical Formula PbS
Molar Mass 239.30 g/mol
Density 7.60 g/cm?3
Melting Point 1,113 °C (1,386 K)
Boiling Point 1,281 °C (1,554 K)
Solubility in water 2.6 x 10711 g/L (practically insoluble)

Data sourced from multiple references, standard state at 25 °C, 100 kPa unless otherwise
noted.[1][2]

Experimental Protocols

Preparation of Lead(ll) Sulfide via Precipitation

A common laboratory method for the synthesis of Lead(ll) sulfide is through a precipitation
reaction.[2]

Objective: To synthesize Lead(ll) sulfide by reacting a soluble lead(ll) salt with a sulfide
source.
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Materials:

Lead(ll) acetate (Pb(CHsCOQ)z) or Lead(ll) nitrate (Pb(NO3)z2)
Hydrogen sulfide (H2S) gas or a solution of sodium sulfide (NazS)
Deionized water

Beakers

Filtration apparatus (e.g., Buchner funnel, filter paper)

Drying oven

Procedure:

Prepare an aqueous solution of a soluble lead(ll) salt, such as lead(ll) acetate, by dissolving
it in deionized water.

Slowly bubble hydrogen sulfide gas through the lead(ll) acetate solution or add a solution of
sodium sulfide dropwise.[2]

A black precipitate of Lead(ll) sulfide (PbS) will form immediately.[3] The reaction is:
Pb(CHsCOO)z(aq) + H2S(g) — PbS(s) + 2 CHsCOOH(aq).[2]

Continue the addition of the sulfide source until no more precipitate is formed, indicating the
reaction is complete.

Collect the black precipitate by vacuum filtration.

Wash the precipitate with deionized water to remove any unreacted reagents and
byproducts.

Dry the collected Lead(ll) sulfide solid in a drying oven at a low temperature.

Safety Precautions: Lead compounds are toxic, and hydrogen sulfide is a highly toxic gas.[2]

This experiment must be conducted in a well-ventilated fume hood with appropriate personal

protective equipment (PPE), including gloves and safety goggles.
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Visualization

The following diagram illustrates the logical relationship in the formation of Lead(ll) sulfide
from its constituent ions.

Lead(ll) lon (Pb2+)

Lead(ll) Sulfide (PbS)
Sulfide lon (S27)

Click to download full resolution via product page

Caption: lonic formation of Lead(ll) sulfide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b075296#chemical-formula-and-molar-mass-of-lead-ii-
sulfide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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